molecular formula C27H28N4O3 B3956522 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline

5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline

Cat. No. B3956522
M. Wt: 456.5 g/mol
InChI Key: GLNSEYMXCFHHJE-SDNWHVSQSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline, also known as CNPA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline is not fully understood. However, it has been suggested that 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline may act by inhibiting the activity of specific enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the inflammatory response. 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline may also act by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline has been found to have anti-inflammatory and analgesic effects in animal models. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. In addition, 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline has been shown to be non-toxic to normal cells and tissues.

Advantages and Limitations for Lab Experiments

5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline has several advantages for lab experiments. It is easy to synthesize and purify, and it has been well-characterized. 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline also has low toxicity and is stable under a wide range of conditions. However, 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline has some limitations for lab experiments. It is not water-soluble, which can make it difficult to use in some assays. In addition, 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline has limited solubility in some organic solvents, which can also be a limitation.

Future Directions

There are several future directions for research on 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline. One area of research is the development of new analogs of 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline with improved properties, such as increased solubility in water and other solvents. Another area of research is the investigation of the mechanism of action of 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline, which could lead to the development of new drugs for the treatment of inflammatory diseases and cancer. Finally, 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline could be further studied for its potential use as a fluorescent probe for imaging live cells.

Scientific Research Applications

5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline has been studied extensively for its potential applications in various fields. It has been found to have anti-inflammatory, analgesic, and antitumor properties. 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline has also been studied for its potential use as a fluorescent probe for imaging live cells. In addition, 5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline has been used as a precursor for the synthesis of other compounds with potential applications in drug discovery.

properties

IUPAC Name

(E)-1-[4-[4-nitro-3-(2-phenylethylamino)phenyl]piperazin-1-yl]-3-phenylprop-2-en-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H28N4O3/c32-27(14-11-22-7-3-1-4-8-22)30-19-17-29(18-20-30)24-12-13-26(31(33)34)25(21-24)28-16-15-23-9-5-2-6-10-23/h1-14,21,28H,15-20H2/b14-11+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GLNSEYMXCFHHJE-SDNWHVSQSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=CC(=C(C=C2)[N+](=O)[O-])NCCC3=CC=CC=C3)C(=O)C=CC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CN(CCN1C2=CC(=C(C=C2)[N+](=O)[O-])NCCC3=CC=CC=C3)C(=O)/C=C/C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H28N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

456.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline
Reactant of Route 2
Reactant of Route 2
5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline
Reactant of Route 3
Reactant of Route 3
5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline
Reactant of Route 4
Reactant of Route 4
5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline
Reactant of Route 5
Reactant of Route 5
5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline
Reactant of Route 6
Reactant of Route 6
5-(4-cinnamoyl-1-piperazinyl)-2-nitro-N-(2-phenylethyl)aniline

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.